Cas no 1805560-03-5 (4-(Difluoromethyl)-2-methyl-3-nitropyridine-6-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-methyl-3-nitropyridine-6-sulfonyl chloride
• CAS No: 1805560-03-5
• MF: C₇H₅ClF₂N₂O₄S
• MW: 286.640406370163
• CID: 4898329
• Update Time: 2025-05-21

4-(Difluoromethyl)-2-methyl-3-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methyl-3-nitropyridine-6-sulfonyl chloride

• Inchi： 1S/C7H5ClF2N2O4S/c1-3-6(12(13)14)4(7(9)10)2-5(11-3)17(8,15)16/h2,7H,1H3
• InChI Key： PSTGZPIZNSNKCR-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(F)F)=C(C(C)=N1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 285.963
• Monoisotopic Mass: 285.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101

Additional information on 4-(Difluoromethyl)-2-methyl-3-nitropyridine-6-sulfonyl chloride

Introduction to 4-(Difluoromethyl)-2-methyl-3-nitropyridine-6-sulfonyl chloride (CAS No. 1805560-03-5)

4-(Difluoromethyl)-2-methyl-3-nitropyridine-6-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805560-03-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a difluoromethyl group, a methyl substituent, and a nitro group on a pyridine ring, coupled with a sulfonyl chloride functional group, make it a versatile building block for medicinal chemists. The compound’s reactivity and stability under various conditions have positioned it as a valuable asset in drug discovery pipelines.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in recent years, with numerous reports demonstrating its role in improving pharmacokinetic profiles of small molecule drugs. For instance, compounds incorporating difluoromethyl groups have shown increased resistance to enzymatic degradation, thereby extending their half-life in vivo. This property is especially relevant in the development of antiviral and anticancer agents, where prolonged activity is often desired.

Additionally, the sulfonyl chloride moiety in 4-(Difluoromethyl)-2-methyl-3-nitropyridine-6-sulfonyl chloride serves as a reactive handle for further functionalization. Sulfonyl chlorides are well-known for their ability to react with nucleophiles such as amines and alcohols to form sulfonamides and sulfonic acids, respectively. These derivatives are prevalent in many approved drugs and are known for their diverse biological activities. The presence of this functional group allows for the facile introduction of additional pharmacophores into the molecule, enabling the design of novel therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. Researchers have employed transition-metal-catalyzed cross-coupling reactions to incorporate aryl or heteroaryl groups at the pyridine ring, expanding the structural diversity of derivatives derived from 4-(Difluoromethyl)-2-methyl-3-nitropyridine-6-sulfonyl chloride. Such transformations have led to the discovery of new compounds with improved pharmacological properties. Moreover, computational studies have been instrumental in predicting the binding modes of these derivatives to biological targets, aiding in the rational design of next-generation drugs.

The nitro group in the molecule also plays a crucial role in its reactivity and biological activity. Nitroaromatic compounds are known for their antimicrobial and anti-inflammatory properties, and modifications at this position can significantly influence their efficacy. For example, reduction of the nitro group to an amine can alter the electronic properties of the ring, affecting both potency and selectivity. This adaptability makes 4-(Difluoromethyl)-2-methyl-3-nitropyridine-6-sulfonyl chloride a valuable scaffold for exploring structure-activity relationships (SAR) in drug development.

In conclusion, 4-(Difluoromethyl)-2-methyl-3-nitropyridine-6-sulfonyl chloride (CAS No. 1805560-03-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique combination of structural features enables diverse chemical modifications and biological applications. The growing body of literature on its derivatives underscores its importance as a key intermediate in drug discovery. As synthetic chemistry continues to evolve, it is likely that this compound will remain at the forefront of efforts to develop novel therapeutic agents.